6-Hydroxyhexylformamide
Cat. No. B8566678
M. Wt: 145.20 g/mol
InChI Key: BOURYIZYJYQREC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04251422
Procedure details
The 6-hydroxyhexyl isocyanide used in the preparation of isocyano copolymers in the following examples was synthesized as follows: To 214.4 g (2 moles) of 6-aminohexyl alcohol, which was stirred and heated to keep the material molten, was added dropwise 120.1 g (2 moles) of methyl formate. When the addition was completed, the mixture was stirred and heated at reflux for two hours. After removal of the methanol formed in vacuo, the residue was recrystallized from tetrahydrofuran to give 237.4 g of 6-hydroxyhexylformamide, m.p. 43.5°-45°.
Name
6-hydroxyhexyl isocyanide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][N+:8]#[C-:9].NCCCCCC[OH:17].C(OC)=O>>[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][NH:8][CH:9]=[O:17]
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Inputs
Step One
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Name
|
6-hydroxyhexyl isocyanide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OCCCCCC[N+]#[C-]
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Step Two
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Name
|
|
|
Quantity
|
214.4 g
|
|
Type
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reactant
|
|
Smiles
|
NCCCCCCO
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Step Three
|
Name
|
|
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Quantity
|
120.1 g
|
|
Type
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reactant
|
|
Smiles
|
C(=O)OC
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was synthesized
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
When the addition
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for two hours
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the methanol
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
formed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was recrystallized from tetrahydrofuran
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCCCCCNC=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 237.4 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
